Cas no 2229518-73-2 (3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine
• CAS No: 2229518-73-2
• MF: C₁₃H₁₃F₃N₂
• MW: 254.250933408737
• CID: 6443988
• PubChem ID: 165705511
• Update Time: 2025-06-08

3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine
• 2229518-73-2
• [3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutyl]methanamine
• EN300-1971105

• Inchi： 1S/C13H13F3N2/c14-9-2-1-3-10-11(9)8(4-18-10)12(7-17)5-13(15,16)6-12/h1-4,18H,5-7,17H2
• InChI Key： APXZRSSWMPNOPP-UHFFFAOYSA-N
• SMILES： FC1(CC(CN)(C2=CNC3C=CC=C(C2=3)F)C1)F

Computed Properties

• Exact Mass: 254.10308291g/mol
• Monoisotopic Mass: 254.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.8Ų

Additional information on 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 2229518-73-2 and Product Name: 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine

The compound identified by the CAS number 2229518-73-2 and the product name 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in pharmaceutical research and development. The presence of both fluoro and indole moieties in its structure suggests a rich chemical diversity that could be leveraged for the design of novel therapeutic agents.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their ability to enhance metabolic stability, binding affinity, and bioavailability. The 3,3-difluoro substitution pattern in this compound is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the electronic properties of the molecule. This feature is often exploited to fine-tune the pharmacokinetic and pharmacodynamic profiles of drug candidates.

The indole moiety, a well-known pharmacophore in many biologically active compounds, contributes to the overall complexity and functionality of 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine. Indole derivatives have been extensively studied for their roles in various biological processes, including neurotransmission, immune modulation, and anti-inflammatory effects. The integration of the indole group with the cyclobutylmethanamine backbone creates a scaffold that is both rigid and flexible, allowing for diverse structural modifications.

In the context of contemporary pharmaceutical research, this compound has shown promise as a lead structure for further optimization. The combination of fluoro-substituted cycloalkylamines with indole derivatives has been explored in several recent publications as a strategy to develop novel small-molecule drugs. For instance, similar structural motifs have been investigated for their potential in treating neurological disorders and cancer by targeting specific enzymatic or receptor pathways.

The synthesis of 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine involves multi-step organic transformations that highlight the synthetic prowess required to construct such complex molecules. Key steps include fluorination reactions, cyclization processes, and functional group interconversions. The use of advanced synthetic techniques ensures high yields and purity, which are critical for subsequent biological evaluation.

Biological activity assays have begun to reveal intriguing properties of this compound. Preliminary data suggest that it exhibits moderate affinity for certain protein targets, making it a promising candidate for further investigation. The fluoro group's influence on electronic distribution may play a crucial role in modulating binding interactions with biological macromolecules. Additionally, the indole moiety's ability to engage in hydrogen bonding or π-stacking interactions could contribute to its specificity.

The potential therapeutic applications of 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine are broad and exciting. Researchers are particularly interested in exploring its efficacy in models of inflammation and pain management. The structural features that make this compound interesting from a chemical perspective may translate into unique pharmacological effects that differentiate it from existing treatments.

As computational chemistry plays an increasingly pivotal role in drug discovery, virtual screening methods have been employed to identify potential binding modes of this compound with target proteins. Molecular docking studies indicate favorable interactions with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cardiovascular disorders. These computational insights provide valuable guidance for experimental validation and optimization efforts.

The future development of 3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylmethanamine will likely involve a multidisciplinary approach combining synthetic chemistry, medicinal chemistry, and biopharmaceutical sciences. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to advance this compound through preclinical testing phases toward potential clinical trials. The integration of cutting-edge technologies such as high-throughput screening (HTS) will accelerate the identification of optimized derivatives with enhanced activity profiles.

In conclusion,2229518-73-2 represents a structurally sophisticated molecule with significant potential in modern drug discovery. Its unique combination of fluoro-substituted cycloalkylamines and indole moieties offers a promising starting point for developing novel therapeutics targeting various diseases. As research progresses,3,3-difluoro-1-(4-fluoro-1H-indol-3-yl)cyclobutylethanamine continues to emerge as a key compound worthy of further exploration within the pharmaceutical industry.